![molecular formula C19H19N3O4S2 B7471479 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide](/img/structure/B7471479.png)
3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide has unique biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been found to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use.
Future Directions
There are several future directions for research on 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide. One area of research is to further investigate its potential as a therapeutic agent for the treatment of cancer. Other areas of research could include investigating its anti-inflammatory properties and exploring its potential as a treatment for other diseases. Additionally, further studies could be done to better understand its mechanism of action and optimize its use in lab experiments.
Synthesis Methods
The synthesis of 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide involves several steps. The first step involves the reaction of 3-bromoaniline with pyrrolidine to form the corresponding N-pyrrolidinyl derivative. This intermediate is then reacted with 2-chloro-4-sulfamoylbenzoic acid to form the desired product.
Scientific Research Applications
3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide has been studied for its potential applications in scientific research. One area of research that has been explored is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells, making it a promising candidate for further investigation.
properties
IUPAC Name |
3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S2/c23-18-12-27-17-7-6-13(10-16(17)21-18)19(24)20-14-4-3-5-15(11-14)28(25,26)22-8-1-2-9-22/h3-7,10-11H,1-2,8-9,12H2,(H,20,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDHVUWQGRBXSPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)NC(=O)C3=CC4=C(C=C3)SCC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.